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Cat. No.: B084369 Get Quote

Introduction

Potassium tetracyanoaurate(III), K[Au(CN)₄], is an anionic, square-planar d⁸ metal complex

that has emerged as a versatile building block in the supramolecular chemistry of coordination

polymers.[1][2] Unlike the more extensively studied d¹⁰ dicyanoaurate(I) anion, [Au(CN)₂]⁻,

which readily forms aurophilic (Au-Au) interactions, the [Au(CN)₄]⁻ building block does not

engage in such bonding.[1] Instead, its structure is governed by weak Au(III)-N(cyano)

intermolecular interactions and the coordination of its cyanide groups to other metal centers.[1]

[2] This distinct behavior allows for the rational design of heterobimetallic coordination polymers

with unique structural dimensionalities and physical properties, making it a valuable component

for advanced materials.[1][3]

The planar geometry of the [Au(CN)₄]⁻ anion allows it to act as a multi-directional node,

capable of bridging metal centers through one, two, or even all four of its cyanide ligands.[2]

This modularity has been exploited to construct a variety of architectures, including 1-D zigzag

chains, 2-D arrays, and complex rotaxane-like structures.[2][4][5] The resulting materials have

potential applications in fields such as molecular magnetism, sensing, and optics.[1]

Key Advantages of K[Au(CN)₄] as a Building Block:

Structural Versatility: The tetracyanoaurate(III) anion can coordinate to other metal ions using

one, two, or four cyanide groups, enabling the formation of diverse polymer dimensionalities
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(1-D, 2-D, and 3-D).[1][2]

Predictable Coordination: The absence of aurophilic interactions simplifies the prediction of

crystal packing, with weak Au-N(cyano) interactions often directing the final supramolecular

assembly.[1][4]

Modulation of Magnetic Properties: While not a strong mediator of magnetic exchange, its

incorporation into lattices with paramagnetic centers (e.g., Ni(II), Cu(II)) allows for the study

of weak magnetic coupling.[4]

Access to Heterobimetallic Systems: It serves as an excellent component for creating

polymers containing both gold and another transition metal, leading to multifunctional

materials.[2]

Experimental Protocols
Protocol 1: Synthesis of a 1-D Nickel(II)-Gold(III)
Coordination Polymer
This protocol details the synthesis of Ni(dien)[Au(CN)₄]₂, a one-dimensional coordination

polymer constructed from bimetallic Ni(II)₂/Au(III)₂ molecular squares.[4]

Materials:

A suitable Ni(II) salt (e.g., Nickel(II) perchlorate hexahydrate, Ni(ClO₄)₂·6H₂O)

Diethylenetriamine (dien)

Potassium tetracyanoaurate(III) (K[Au(CN)₄])

Methanol

Diethyl ether

Procedure:

Preparation of Precursor Solutions:
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Dissolve the Ni(II) salt in methanol in a clean glass vial.

In a separate vial, dissolve K[Au(CN)₄] in a minimal amount of methanol.

Prepare a methanolic solution of diethylenetriamine (dien).

Reaction Assembly:

Slowly add the dien ligand solution to the Ni(II) salt solution with gentle stirring. A color

change should be observed as the [Ni(dien)]²⁺ complex forms.

To this resulting solution, add the K[Au(CN)₄] solution dropwise.

Crystallization:

Cap the vial and allow the solution to stand undisturbed at room temperature.

Alternatively, slow vapor diffusion of an anti-solvent like diethyl ether into the reaction

mixture can promote the growth of single crystals.

Isolation and-Drying:

After a period of several days to a week, colored crystals of the coordination polymer

should form.

Carefully decant the mother liquor.

Wash the crystals with a small amount of cold methanol and then diethyl ether.

Dry the crystals under a gentle stream of nitrogen or in a desiccator.

Characterization: The resulting polymer can be characterized by single-crystal X-ray diffraction

to confirm its structure, elemental analysis, and magnetic susceptibility measurements to probe

the magnetic coupling between Ni(II) centers.[4]

Protocol 2: General Synthesis of Copper(II)-Gold(III)
Coordination Polymers
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This protocol provides a general method for synthesizing coordination polymers using Cu(II)

salts and various amine ligands with K[Au(CN)₄].[2]

Materials:

A suitable Cu(II) salt (e.g., Copper(II) nitrate trihydrate, Cu(NO₃)₂·3H₂O)

Ancillary amine ligand (e.g., ethylenediamine (en), N,N-dimethylethylenediamine (dmeda))

Potassium tetracyanoaurate(III) (K[Au(CN)₄])

Water or a water/alcohol mixture

Procedure:

Preparation of Precursor Solutions:

Prepare an aqueous solution of the Cu(II) salt.

To this solution, add the ancillary amine ligand stoichiometrically to form the desired

copper-amine complex in situ.

Prepare a separate concentrated aqueous solution of K[Au(CN)₄].

Reaction and Crystallization:

Combine the two solutions. The method of combination (e.g., slow addition, layering) can

influence crystal quality.

Allow the resulting solution to stand at room temperature for slow evaporation.

Crystals of the heterobimetallic coordination polymer are expected to form over several

days.

Isolation and-Drying:

Isolate the crystals by filtration.
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Wash the collected crystals with deionized water, followed by a small amount of a volatile

solvent like ethanol or acetone.

Air-dry the final product.

Data Presentation
Table 1: Selected Structural Data for [Au(CN)₄]⁻-Based Coordination Polymers

Compound Dimensionality
Key
Interatomic
Distances (Å)

Crystal
System

Ref.

Ni(dien)

[Au(CN)₄]₂
1-D Chain

Au-N(cyano)

interactions form

the chain

Monoclinic [4]

Cu(dien)

[Au(CN)₄]₂
1-D Chain

Weak

intermolecular

Au-N(cyano):

3.002(14)

Triclinic [2]

Cu(en)₂[Au(CN)₄

]₂
2-D Array

Au-N(cyano)

interactions:

3.035(8)

Monoclinic [2]

Fe(4-

mepyr)₂[Au(CN)₂

]₂·[Au(CN)₄]

complex

Rotaxane-like

Aurophilic and

hydrogen

bonding

interactions

Triclinic [5]

Visualizations
Experimental and Structural Diagrams
Caption: General experimental workflow for the synthesis of coordination polymers using

K[Au(CN)₄].

Caption: Diverse coordination modes of the [Au(CN)₄]⁻ anion in forming polymers.[2]
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Caption: Aggregation of Ni₂Au₂ squares into a 1-D chain via Au-N interactions.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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